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Compound of Interest

Compound Name: 2,6-Dinitroanisole

Cat. No.: B1268829 Get Quote

While data on the explosive performance of 2,6-Dinitroanisole is not readily available in public

literature, its isomer, 2,4-Dinitroanisole (DNAN), has been extensively studied as a melt-cast

explosive and a potential replacement for 2,4,6-Trinitrotoluene (TNT). This comparison guide

provides a detailed analysis of the performance of DNAN versus TNT, supported by

experimental data for researchers, scientists, and drug development professionals.

DNAN has garnered significant interest as a less sensitive and more environmentally friendly

alternative to TNT in explosive formulations.[1][2][3] Its lower toxicity and classification as a

flammable solid rather than a high explosive make it an attractive option for safer handling and

transport.[3] However, its performance characteristics differ from those of TNT, presenting a

trade-off between safety and raw power.

Quantitative Performance Comparison
The following table summarizes the key explosive performance parameters of 2,4-

Dinitroanisole (DNAN) and TNT. It is important to note that the performance of explosive

formulations can be significantly altered by the addition of other energetic materials, such as

RDX or HMX.
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Property 2,4-Dinitroanisole (DNAN) 2,4,6-Trinitrotoluene (TNT)

Chemical Formula C₇H₆N₂O₅ C₇H₅N₃O₆

Molecular Weight 198.13 g/mol 227.13 g/mol

Crystal Density ~1.34 - 1.54 g/cm³ ~1.60 - 1.65 g/cm³

Velocity of Detonation (VoD) ~5,600 - 5,974 m/s ~6,900 - 6,940 m/s

Detonation Pressure (Pcj) ~7.02 - 9.5 GPa ~18.9 - 29 GPa

Gurney Energy ~2.06 kJ/g ~2.80 kJ/g

Melting Point ~94-95 °C ~80.8 °C

Impact Sensitivity Lower than TNT Higher than DNAN

Friction Sensitivity Lower than TNT Higher than DNAN

Experimental Protocols
The data presented in this guide is derived from standardized experimental tests designed to

characterize the performance of explosive materials. Key methodologies include:

Velocity of Detonation (VoD) Measurement
The Velocity of Detonation is a critical measure of an explosive's performance and is the speed

at which the detonation wave propagates through the material. A common method for its

determination is the Dautriche method.

Principle: This method relies on comparing the detonation velocity of the test explosive with

that of a calibrated detonating cord.

Procedure: A length of detonating cord with a known and consistent detonation velocity is

marked at its center. The two ends of the cord are inserted into a column of the test

explosive at a precisely measured distance apart. The explosive is initiated at one end. The

detonation wave in the test explosive travels to the first cord insertion point, initiating that end

of the cord. It then continues to the second insertion point, initiating the other end of the cord.

The two detonation waves within the cord travel towards each other and collide. The point of

collision, which is marked by a distinct deformation on a lead or steel plate placed under the
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cord, will be offset from the center mark. By measuring this offset and knowing the

detonation velocity of the cord and the distance between the insertion points, the VoD of the

test explosive can be calculated.

Detonation Pressure Measurement
Detonation pressure is the immense pressure generated at the detonation front and is a key

indicator of an explosive's brisance or shattering effect. While direct measurement is complex,

it is often calculated from the detonation velocity and density using thermodynamic codes and

equations of state.

Gurney Energy and Metal Acceleration Capability
The Cylinder Expansion Test (Cylex Test) is a standard method to determine the ability of an

explosive to accelerate metal, from which the Gurney energy can be derived.

Principle: This test measures the radial expansion velocity of a standardized metal cylinder

(typically copper) as the explosive charge within it detonates.

Procedure: A hollow copper cylinder of precise dimensions is filled with the test explosive.

The explosive is initiated at one end. As the detonation wave propagates through the

cylinder, the high-pressure gaseous products expand and push the cylinder wall outwards.

The radial velocity of the expanding wall is recorded at one or more points along its length

using high-speed cameras or velocimetry probes (e.g., Photon Doppler Velocimetry - PDV).

The terminal wall velocity is then used to calculate the Gurney energy, a measure of the

explosive's ability to do work on its surroundings.

Logical Flow for Explosive Selection
The choice between DNAN and TNT, or their formulations, often involves a trade-off between

performance and safety. The following diagram illustrates a simplified decision-making process

for selecting an appropriate explosive based on key characteristics.
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Caption: Decision logic for explosive selection based on performance and safety requirements.

Conclusion
2,4-Dinitroanisole (DNAN) presents a compelling case as a substitute for TNT in certain

explosive applications, particularly where reduced sensitivity and lower toxicity are paramount.

[1][3] Its primary drawback is a lower energy output, as evidenced by its reduced detonation

velocity, detonation pressure, and Gurney energy compared to TNT. For applications

demanding the highest brisance and energy release, TNT and its derivatives remain the
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preferred choice. However, for the development of insensitive munitions (IM) and in scenarios

where user safety and environmental impact are significant concerns, DNAN-based

formulations offer a viable and increasingly adopted alternative. The selection between these

two explosives ultimately depends on a careful evaluation of the specific requirements of the

application, balancing the need for performance with safety and logistical considerations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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